Cas no 905695-50-3 (4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 905695-50-3
• MF: C₂₂H₂₇N₃O₅S₂
• MW: 477.596883058548
• CID: 5949754
• PubChem ID: 5204320
• Update Time: 2025-06-13

4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-(4,7-dimethyl-2-benzothiazolyl)-
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• AKOS024586230
• F0600-1379
• 905695-50-3

• Inchi： 1S/C22H27N3O5S2/c1-15-5-6-16(2)20-19(15)23-22(31-20)24-21(26)17-7-9-18(10-8-17)32(27,28)25(11-13-29-3)12-14-30-4/h5-10H,11-14H2,1-4H3,(H,23,24,26)
• InChI Key： YMWSCXHYDYVKOA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(C)=C2S1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 477.13921332g/mol
• Monoisotopic Mass: 477.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• pka: 8.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide

Recent Advances in the Study of 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 905695-50-3)

The compound 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 905695-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfamoyl and benzothiazolyl moieties, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to inhibit specific enzymatic pathways involved in cancer cell proliferation. In vitro studies have demonstrated that 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide effectively targets the ATP-binding site of certain kinases, leading to the suppression of tumor growth. These findings are supported by high-resolution crystallography data, which reveal the precise molecular interactions between the compound and its target proteins.

In addition to its anticancer properties, recent investigations have explored the compound's potential as an antimicrobial agent. Preliminary results indicate that it exhibits broad-spectrum activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as a novel antibiotic.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion profiles. These studies have revealed that 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in clinical settings. However, further optimization may be required to enhance its solubility and reduce potential off-target effects.

In conclusion, the latest research on 4-bis(2-methoxyethyl)sulfamoyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide (CAS: 905695-50-3) underscores its potential as a multifaceted therapeutic agent. Future studies should focus on advancing the compound through clinical trials, optimizing its formulation, and exploring its applications in combination therapies. The ongoing research in this area holds promise for addressing unmet medical needs in oncology and infectious diseases.